![molecular formula C20H16FN5O2 B2373748 N-(4-fluorophenyl)-2-(4-methyl-7-oxo-1-phenyl-1H-pyrazolo[3,4-d]pyridazin-6(7H)-yl)acetamide CAS No. 941914-91-6](/img/structure/B2373748.png)
N-(4-fluorophenyl)-2-(4-methyl-7-oxo-1-phenyl-1H-pyrazolo[3,4-d]pyridazin-6(7H)-yl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(4-fluorophenyl)-2-(4-methyl-7-oxo-1-phenyl-1H-pyrazolo[3,4-d]pyridazin-6(7H)-yl)acetamide is a useful research compound. Its molecular formula is C20H16FN5O2 and its molecular weight is 377.379. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Potential Applications
Synthesis of Derivatives for Anti-Inflammatory Activity : A study by Sunder & Maleraju (2013) focused on synthesizing derivatives of similar compounds, demonstrating significant anti-inflammatory activity.
Isotope-Labeled Antibacterial Agent Synthesis : Research by Lin & Weaner (2012) on synthesizing stable isotope-labeled antibacterial agents could indicate potential applications of similar compounds in developing labeled pharmaceuticals for tracing and study purposes.
Coordination Complexes and Antioxidant Activity : The study by Chkirate et al. (2019) involving pyrazole-acetamide derivatives found significant antioxidant activity, suggesting potential for similar compounds in antioxidative applications.
Fluorogenic Dye Synthesis : Zaitseva et al. (2020) explored the synthesis of compounds with acetamide substituents, suggesting potential use as fluorogenic dyes (Zaitseva et al., 2020).
Synthesis of Isoxazolines and Isoxazoles : Research by Rahmouni et al. (2014) on synthesizing isoxazolines and isoxazoles could indicate applications in creating diverse heterocyclic compounds for pharmaceuticals or materials science.
Novel Synthesis for Diverse Derivatives : The work by Rady & Barsy (2006) on synthesizing various derivatives indicates the compound's versatility in creating diverse heterocyclic compounds.
Antitumor Evaluation : A study by El-Morsy et al. (2017) evaluated derivatives for antitumor activity, suggesting potential applications in cancer research.
Antimicrobial Evaluation : Research by Punia et al. (2021) on pyrazole-imidazole-triazole hybrids indicates the potential for antimicrobial applications.
Potential Antipsychotic Agents : Studies by Wise et al. (1987) and Wise et al. (1987) suggest that similar compounds might be explored for antipsychotic applications.
Microwave Irradiation in Synthesis : El-Borai et al. (2012) demonstrated the use of microwave irradiation in the synthesis of pyrazolo[3,4-b]pyridines, indicating a methodological advancement in synthesizing related compounds (El-Borai et al., 2012).
Discovery of PDE10A Inhibitor : Kunitomo et al. (2014) discovered a pyridazinone-based inhibitor, highlighting the compound's potential in pharmacological applications (Kunitomo et al., 2014).
Antimicrobial Activity of New Heterocycles : Bondock et al. (2008) explored the synthesis of new heterocycles with antimicrobial activity, showing the potential of related compounds in combating microbial infections (Bondock et al., 2008).
TSPO Ligands Based on Pyrazolo[3,4-b]quinoline : Cappelli et al. (2011) studied TSPO ligands, suggesting potential applications in anxiolytic and neuroprotective agents (Cappelli et al., 2011).
Antibacterial Activity of Quinoline Derivatives : Le et al. (2018) investigated new quinoline derivatives for their antibacterial activity, indicating similar potential in related compounds (Le et al., 2018).
Anti-Inflammatory Activities of Pyrazolo Derivatives : Tewari & Mishra (2001) synthesized derivatives with anti-inflammatory activity, suggesting potential medical applications (Tewari & Mishra, 2001).
Preparation of Pyrazolo[3,4-d]-pyrimidines : Al-Afaleq & Abubshait (2001) prepared novel pyrazolo[3,4-d]-pyrimidines, indicating possibilities for chemical and pharmacological activities (Al-Afaleq & Abubshait, 2001).
Purine Analogues as Amplifiers of Phleomycin : Brown et al. (1979) explored purine analogues as amplifiers of phleomycin, opening pathways for enhancing antibiotic efficacy (Brown et al., 1979).
Antioxidant Activity of New Heterocycles : El‐Mekabaty (2015) synthesized new heterocycles with antioxidant activity, showing potential applications in oxidative stress management (El‐Mekabaty, 2015).
Properties
IUPAC Name |
N-(4-fluorophenyl)-2-(4-methyl-7-oxo-1-phenylpyrazolo[3,4-d]pyridazin-6-yl)acetamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H16FN5O2/c1-13-17-11-22-26(16-5-3-2-4-6-16)19(17)20(28)25(24-13)12-18(27)23-15-9-7-14(21)8-10-15/h2-11H,12H2,1H3,(H,23,27) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IVBIQEQRLAVBQQ-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NN(C(=O)C2=C1C=NN2C3=CC=CC=C3)CC(=O)NC4=CC=C(C=C4)F |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H16FN5O2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
377.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.